Cas no 57289-11-9 (1,10-Dimethyl-2,4,6,8-tetrathiaadamantane)

• Product Name: 1,10-Dimethyl-2,4,6,8-tetrathiaadamantane
• CAS No: 57289-11-9
• MF: C₈H₁₂S₄
• MW: 236.440876960754
• CID: 2183817
• PubChem ID: 616758
• Update Time: 2024-02-29

1,10-Dimethyl-2,4,6,8-tetrathiaadamantane Chemical and Physical Properties

Names and Identifiers

• 1,10-Dimethyl-2,4,6,8-tetrathiaadamantane

• Inchi： 1S/C8H12S4/c1-4-6-9-5-3-8(2,11-6)12-7(4)10-5/h4-7H,3H2,1-2H3/t4?,5?,6-,7+,8?
• InChI Key： XUUOSTKWCBSBOK-GLXUGZOWSA-N
• SMILES： S1[C@@H]2C(C)[C@H]3SC(CC1(C)S3)S2

Computed Properties

• Exact Mass: 235.98218508g/mol
• Monoisotopic Mass: 235.98218508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals Dithioketals